Cas no 41110-06-9 (Ethanone,1-(1,3-dimethyl-2-aziridinyl)-, cis- (9CI))
41110-06-9 structure
Product Name:Ethanone,1-(1,3-dimethyl-2-aziridinyl)-, cis- (9CI)
CAS No:41110-06-9
MF:C6H11NO
MW:113.157641649246
CID:327392
Update Time:2024-01-28
Ethanone,1-(1,3-dimethyl-2-aziridinyl)-, cis- (9CI) Chemical and Physical Properties
Names and Identifiers
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- Ethanone,1-(1,3-dimethyl-2-aziridinyl)-, cis- (9CI)
- Ethanone, 1-(1,3-dimethyl-2-aziridinyl)-, cis- (9CI)
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- Inchi: 1S/C6H11NO/c1-4-6(5(2)8)7(4)3/h4,6H,1-3H3/t4-,6-,7?/m0/s1
- InChI Key: HDRUNJKYINELQG-WHGBRGHBSA-N
- SMILES: C(=O)([C@@H]1[C@H](C)N1C)C
Computed Properties
- Exact Mass: 113.084
- Monoisotopic Mass: 113.084
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 8
- Rotatable Bond Count: 1
- Complexity: 122
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 20.1A^2
Experimental Properties
- Density: 0.979±0.06 g/cm3(Predicted)
- Boiling Point: 133.6±33.0 °C(Predicted)
- pka: 5.65±0.60(Predicted)
Ethanone,1-(1,3-dimethyl-2-aziridinyl)-, cis- (9CI) Related Literature
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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